N'-[(E)-(4-methylphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

Specification

• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[(E)-(4-methylphenyl)methylideneamino]-5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C17H16N4OS/c1-11-3-6-13(7-4-11)10-18-21-17(22)15-9-14(19-20-15)16-8-5-12(2)23-16/h3-10H,1-2H3,(H,19,20)(H,21,22)/b18-10+
• Standard InChI Key: CQBRWQSNWJCWJN-VCHYOVAHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)C
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)C

Introduction

N'-[(E)-(4-methylphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a synthetic compound belonging to the class of pyrazole derivatives. Pyrazole-based compounds are widely studied due to their diverse biological activities, including antioxidant, antimicrobial, and anticancer properties. This article explores the chemical structure, synthesis, properties, and potential applications of this compound.

Synthesis

This compound is typically synthesized through a Schiff base condensation reaction involving:

• Starting Materials:

  • 3-(5-Methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

  • 4-Methylbenzaldehyde

• Reaction Conditions:

  • Solvent: Ethanol or methanol

  • Catalyst: Acidic or basic medium

  • Temperature: Room temperature to mild heating

• Reaction Mechanism:
  The hydrazide group reacts with the aldehyde group of 4-methylbenzaldehyde to form the imine bond ($C=N$) characteristic of Schiff bases.

Spectroscopic Characterization

The structure of the compound is confirmed using various spectroscopic techniques:

• FTIR (Fourier Transform Infrared Spectroscopy):

  • Characteristic peaks for $C=N$ stretching (~1600 cm$^{-1}$), $NH$ stretching (~3300 cm$^{-1}$), and thiophene vibrations.

• NMR (Nuclear Magnetic Resonance):

  • Proton and carbon signals corresponding to the pyrazole, thiophene, and methylphenyl groups.

• Mass Spectrometry:

  • Molecular ion peak at m/z = 297 confirms the molecular weight.

Biological Activities

Pyrazole derivatives, including this compound, are known for their pharmacological potential:

• Antioxidant Activity:
  The compound may exhibit radical scavenging properties due to its electron-rich aromatic systems.

• Antimicrobial Activity:
  Studies on similar compounds suggest effectiveness against bacterial and fungal strains.

• Anticancer Potential:
  Pyrazole-based compounds have shown cytotoxicity in cancer cell lines such as RKO colorectal carcinoma cells.

Applications and Future Directions

Given its structural features, N'-[(E)-(4-methylphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide holds promise in:

• Drug Development:
  As a lead compound for designing drugs targeting oxidative stress-related diseases or microbial infections.

• Material Science:
  Potential use in designing organic semiconductors due to its conjugated system.

• Further Research:
  In-depth studies on its mechanism of action and toxicity profile are needed.